Cas no 123024-70-4 (2-Pentanol,3-methyl-, 2-nitrate)
123024-70-4 structure
Product Name:2-Pentanol,3-methyl-, 2-nitrate
CAS No:123024-70-4
MF:C6H13NO3
MW:147.172322034836
CID:237118
PubChem ID:86191
Update Time:2025-04-19
2-Pentanol,3-methyl-, 2-nitrate Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentanol,3-methyl-, 2-nitrate
- 3-methylpentan-2-yl nitrate
- 123024-70-4
- 3-METHYL-2-PENTYL NITRATE
- DTXSID10924349
-
- Inchi: 1S/C6H13NO3/c1-4-5(2)6(3)10-7(8)9/h5-6H,4H2,1-3H3
- InChI Key: IEHIEWLLOPOHIZ-UHFFFAOYSA-N
- SMILES: O(C(C)C(C)CC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 147.08959
- Monoisotopic Mass: 147.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 55Ų
Experimental Properties
- PSA: 52.37
2-Pentanol,3-methyl-, 2-nitrate Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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